Cas no 1806116-03-9 (Methyl 5-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 5-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806116-03-9
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930542
• Update Time: 2025-10-28

Methyl 5-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H12F3N3O3/c1-18-8(17)2-5-7(3-14)16-4-6(15)9(5)19-10(11,12)13/h4H,2-3,14-15H2,1H3
• InChI Key： LQYFUZHMRICRIF-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(CN)C=1CC(=O)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 0
• Topological Polar Surface Area: 101

Additional information on Methyl 5-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetate

Methyl 5-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetate: A Comprehensive Overview

The compound Methyl 5-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806116-03-9) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, with various substituents attached at specific positions. The presence of trifluoromethoxy and amino groups introduces unique electronic and steric properties, making it a versatile molecule for diverse applications.

Recent studies have highlighted the potential of Methyl 5-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetate in drug discovery, particularly in the development of kinase inhibitors. The trifluoromethoxy group is known to enhance the stability and bioavailability of molecules, while the amino groups provide sites for hydrogen bonding, which are critical for molecular interactions with target proteins. These properties make the compound a promising candidate for targeting various disease states, including cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been explored in the realm of materials science. The pyridine ring's aromaticity and the electron-withdrawing effects of the substituents make it suitable for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic cells, where its electronic properties could contribute to enhanced device performance.

The synthesis of Methyl 5-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetate involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of the trifluoromethoxy group via nucleophilic substitution and the subsequent functionalization of the pyridine ring with amino groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry. These studies have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational modeling has been employed to predict its interactions with biological targets, aiding in the design of more effective drug candidates.

In conclusion, Methyl 5-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806116-03-9) stands out as a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and versatile properties continue to drive innovative research, making it a valuable asset in both academic and industrial settings.